Cas no 1264048-90-9 (1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264048-90-9
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• MDL: MFCD18434294
• CID: 4692339
• Update Time: 2025-07-20

1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• MDL： MFCD18434294
• Inchi： 1S/C16H20N2O4/c1-5-22-14(19)12-9-16(4,15(20)21)18(17-12)13-8-6-7-10(2)11(13)3/h6-8H,5,9H2,1-4H3,(H,20,21)
• InChI Key： ONSQJRKLXLVUCM-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C(=O)OCC)=NN1C1C=CC=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• Topological Polar Surface Area: 79.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 467.4±55.0 °C at 760 mmHg
• Flash Point: 236.5±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264048-90-9)

In the realm of organic chemistry and pharmaceutical research, 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264048-90-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the pyrazole-carboxylic acid derivatives, a class known for its versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "CAS 1264048-90-9 applications", and "1-(2,3-Dimethylphenyl) pyrazole properties", reflecting the growing interest in this molecule.

The molecular structure of 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid features a pyrazole ring substituted with a 2,3-dimethylphenyl group, an ethoxycarbonyl moiety, and a carboxylic acid functionality. This combination of functional groups makes it a promising candidate for further chemical modifications, particularly in the development of novel bioactive compounds. Recent trends in organic synthesis highlight the demand for heterocyclic building blocks, with queries such as "pyrazole-carboxylic acid derivatives in drug design" and "CAS 1264048-90-9 solubility data" becoming increasingly common in academic and industrial databases.

From a synthetic perspective, the preparation of 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid typically involves multi-step reactions, including cyclocondensation and ester hydrolysis. These methods align with the broader interest in green chemistry and atom-economical processes, as evidenced by search terms like "sustainable synthesis of pyrazole derivatives". The compound's physicochemical properties, such as its melting point, solubility in organic solvents, and stability under various conditions, are critical for researchers exploring its potential in medicinal chemistry or material science applications.

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The analytical characterization of 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's structural integrity and purity, which are paramount for reproducible research outcomes. Laboratories and manufacturers often search for "CAS 1264048-90-9 spectral data" or "pyrazole derivative analytical methods", reflecting the technical rigor required in handling such specialized chemicals.

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In summary, 1-(2,3-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264048-90-9) represents a compelling subject of study due to its multifunctional architecture and diverse potential applications. As research continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative chemical synthesis, drug development pipelines, and specialty chemical manufacturing. Its relevance is further amplified by the persistent online search interest in topics like "pyrazole-carboxylic acid uses" and "1264048-90-9 supplier information", highlighting its importance in both academic and industrial settings.